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Compound of Interest

Compound Name: ATC0065

Cat. No.: B1665808 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: ATC0065 is a potent, selective, and orally active nonpeptidic antagonist for the

melanin-concentrating hormone receptor 1 (MCHR1).[1][2][3] Melanin-concentrating hormone

(MCH) and its receptor are implicated in regulating various physiological processes, including

energy balance and emotional states.[1] Due to its ability to antagonize MCHR1, ATC0065 has

demonstrated significant anxiolytic (anti-anxiety) and antidepressant-like effects in rodent

models.[1] One of the key behavioral assays used to validate the anxiolytic potential of

compounds like ATC0065 is the Elevated Plus Maze (EPM) test.[1][4] This test is a widely used

and validated model for assessing anxiety-like behavior in rodents, based on their natural

aversion to open and elevated spaces.[5][6][7]

These application notes provide a comprehensive overview and detailed protocols for

administering ATC0065 and evaluating its anxiolytic effects using the EPM test.

Mechanism of Action and Signaling Pathway
ATC0065 exerts its anxiolytic effects primarily by blocking the MCHR1. MCH, a neuropeptide

produced in the lateral hypothalamus, binds to MCHR1, a G-protein coupled receptor, to

modulate downstream signaling pathways that influence anxiety and mood. By preventing

MCH from binding to its receptor, ATC0065 inhibits this signaling cascade. While the complete

downstream pathway is complex, it is understood to intersect with other neurotransmitter

systems involved in anxiety, such as the serotonin system.[2][8] ATC0065 has also been
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shown to have some affinity for serotonin receptors 5-HT₁A and 5-HT₂B, which may contribute

to its overall pharmacological profile.
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Caption: Mechanism of action for ATC0065 as an MCHR1 antagonist.

Experimental Protocols
The following protocols provide a detailed methodology for assessing the anxiolytic effects of

ATC0065 using the Elevated Plus Maze.

I. Materials and Apparatus
Elevated Plus Maze Apparatus:

Constructed from a non-porous material (e.g., plastic or wood painted matte) for easy

cleaning.[6]

Consists of four arms arranged in a plus shape, elevated from the floor (typically 50-80

cm).[9][10]

Two opposite arms are "open" (e.g., 25-35 cm long x 5 cm wide), and the other two are

"closed" with high walls (e.g., 15-16 cm high).[6][10]

A central platform (e.g., 5 cm x 5 cm) connects the arms.[6]

Animal Subjects: Male or female laboratory mice (e.g., C57BL/6N, ICR) or rats (e.g.,

Sprague-Dawley).[1][11] Note: Male and female mice should be tested separately.[10]
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ATC0065 Compound: N²-[cis-4-({2-[4-bromo-2-

(trifluoromethoxy)phenyl]ethyl}amino)cyclohexyl]-N⁴,N⁴-dimethylquinazoline-2,4-diamine

dihydrochloride.[1]

Vehicle: Appropriate solvent for ATC0065 (e.g., distilled water, saline, or a small percentage

of DMSO/Tween in saline).

Administration Equipment: Oral gavage needles or other suitable equipment for the chosen

route of administration.

Video Recording and Tracking System: An overhead camera connected to a computer with

tracking software (e.g., ANY-maze, EthoVision XT) to automatically record and analyze the

animal's movement.[9][12][13]

Testing Room: A dedicated, quiet room with controlled and consistent lighting.[9][13] Red

light may be used to reduce ambient stress.[9]

II. Experimental Workflow
The overall experimental procedure follows a logical sequence from animal preparation to data

analysis.
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Preparation Phase

Experimental Phase

Post-Test Phase

1. Animal Acclimation
(Housing: 1 week)

2. Animal Handling
(3-5 days prior to test)

3. Room Habituation
(30-60 mins prior to test)

4. ATC0065 Administration
(Oral, 3-30 mg/kg)

5. Pre-treatment Period
(e.g., 60 mins)

6. Place Animal in EPM Center

7. EPM Test & Recording
(5-10 mins)

8. Return Animal to Home Cage

9. Clean Apparatus Thoroughly

10. Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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